Cas no 2361937-41-7 (3-Amino-5-(3-bromo-4-iodophenyl)pyrazole)

• Product Name: 3-Amino-5-(3-bromo-4-iodophenyl)pyrazole
• CAS No: 2361937-41-7
• MF: C₉H₇BrIN₃
• MW: 363.980452775955
• CID: 5778413
• PubChem ID: 156027357
• Update Time: 2025-11-05

3-Amino-5-(3-bromo-4-iodophenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• MFCD32876640
• 5-(3-Bromo-4-iodophenyl)-1H-pyrazol-3-amine
• SY268843
• 3-(3-bromo-4-iodophenyl)-1H-pyrazol-5-amine
• 2361937-41-7
• EN300-1152045
• 3-Amino-5-(3-bromo-4-iodophenyl)pyrazole

• Inchi： 1S/C9H7BrIN3/c10-6-3-5(1-2-7(6)11)8-4-9(12)14-13-8/h1-4H,(H3,12,13,14)
• InChI Key： DJLXUVGPNZOYTF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Br)C1=CC(N)=NN1

Computed Properties

• Exact Mass: 362.88681g/mol
• Monoisotopic Mass: 362.88681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-Amino-5-(3-bromo-4-iodophenyl)pyrazole

Market Research and Analysis Report on 3-Amino-5-(3-bromo-4-iodophenyl)pyrazole (CAS No. 2361937-41-7)

The compound 3-Amino-5-(3-bromo-4-iodophenyl)pyrazole, identified by the CAS number 2361937-41-7, has emerged as a significant molecule in the field of chemical biology and pharmaceutical research. This pyrazole derivative has garnered attention due to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

Recent studies have highlighted the unique pharmacological properties of 3-Amino-5-(3-bromo-4-iodophenyl)pyrazole, including its ability to modulate key cellular pathways and exhibit potent bioactivity in vitro and in vivo. The presence of bromine and iodine substituents on the aromatic ring confers this compound with enhanced stability, selectivity, and bioavailability, making it a promising candidate for further preclinical and clinical evaluation.

The global demand for such specialized chemical compounds is driven by the increasing focus on personalized medicine and the need for innovative drug candidates. Major pharmaceutical companies and research institutions are actively exploring the therapeutic potential of 3-Amino-5-(3-bromo-4-iodophenyl)pyrazole, particularly in the context of targeted therapies and combinatorial drug treatments.

In terms of market supply, several specialty chemical manufacturers and research laboratories offer this compound for academic and industrial use. However, due to its complex synthesis process and stringent quality control requirements, the supply chain remains limited to a few key providers who specialize in advanced organic synthesis techniques.

The growing interest in this compound is also reflected in the increasing number of research publications and patent filings related to its synthesis, characterization, and biological applications. According to recent industry reports, the demand for 3-Amino-5-(3-bromo-4-iodophenyl)pyrazole is expected to rise significantly over the next five years, driven by advancements in medicinal chemistry and translational research.

In conclusion, 3-Amino-5-(3-bromo-4-iodophenyl)pyrazole (CAS No. 2361937-41-7) represents a valuable asset in the chemical biology toolbox, with promising prospects for future therapeutic development. Its continued exploration will undoubtedly contribute to the advancement of innovative treatments addressing unmet medical needs worldwide.